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Introduction

Welcome to the technical support center for troubleshooting low power conversion efficiency
(PCE) in solar cells. This guide is designed for researchers, scientists, and professionals
working on the development of novel photovoltaic materials and devices. Achieving high PCE
is a primary objective in solar cell research, and encountering lower-than-expected
performance is a common challenge. This resource provides a structured, in-depth approach to
diagnosing and resolving the root causes of efficiency loss.

The principles and methodologies outlined here are broadly applicable across various solar cell
technologies, including those based on perovskites, organics, quantum dots, and other
emerging materials. While specific experimental parameters will vary depending on the material
system, the underlying physics and diagnostic logic remain consistent.

l. Initial Diagnosis: Analyzing the J-V Curve

The current density-voltage (J-V) curve, measured under simulated solar illumination, is the
primary tool for assessing solar cell performance.[1] A deviation in any of the key parameters
derived from this curve—short-circuit current density (Jsc), open-circuit voltage (Voc), and fill
factor (FF)—can lead to a reduction in overall PCE.
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Potential Issues Indicated

Parameter Description
by Low Values
The overall efficiency of A systemic issue with one or
PCE (%) converting light energy into more of the other key

electrical energy.

parameters.

Jsc (mA/cmz2)

The maximum current density

at zero voltage.[2]

Poor light absorption,
inefficient charge collection, or

high series resistance.[3]

The maximum voltage at zero

High recombination rates,

Voc (V) energy level mismatch, or
current.[2] ]
shunt resistance.[4]
A measure of the "squareness” High series resistance, low
FF (%) of the J-V curve, indicating the shunt resistance, or non-ideal

ideality of the diode.[5]

diode behavior.[6]

Q1: My overall PCE is low. Where do | start?

A low PCE is the ultimate symptom, but not the root cause. The first step is to dissect the J-V
curve to determine which of the primary parameters (Jsc, Voc, or FF) is most significantly
impacting the efficiency.

Troubleshooting Workflow for Low PCE

Caption: Initial diagnostic workflow for low PCE.

Il. Troubleshooting Low Short-Circuit Current (Jsc)

A lower-than-expected Jsc indicates that the generation and/or collection of charge carriers is
being compromised.

Q2: What are the common causes of low Jsc?

Low Jsc can typically be attributed to one of two main categories:

o Optical Losses: The active layer is not absorbing a sufficient number of photons.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=915586
https://www.youtube.com/watch?v=yHzpj_MDOdk
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=915586
https://www.youtube.com/watch?v=rEBXXXN8hUU
https://www.ossila.com/pages/fill-factor-solar-cells
https://m.youtube.com/watch?v=tTmsxVP_nrQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Charge Collection Losses: Photogenerated carriers are not efficiently extracted to the
electrodes.

Q3: How can | determine if optical losses are the
problem?

Step 1: External Quantum Efficiency (EQE) Measurement

o Protocol: Measure the EQE (also known as Incident Photon-to-Current Conversion Efficiency
or IPCE) of your device. This technique measures the ratio of collected electrons to incident

photons at each wavelength.
¢ Interpretation:

o Alow EQE across the entire absorption spectrum of your material suggests significant
reflection or transmission losses.

o A sharp drop-off in EQE at longer wavelengths can indicate that the active layer is too thin
to fully absorb the light.[3]

Step 2: UV-Vis Spectroscopy
» Protocol: Measure the absorption and reflection spectra of your complete solar cell stack.
 Interpretation:

o High reflection can be addressed with anti-reflection coatings.

o If the absorption of the active layer is low, consider increasing its thickness, but be mindful
of potential negative impacts on charge transport. The thickness of the photoactive layer is
a critical factor in regulating the PCE of a solar cell.[7]

Q4: My optical properties seem fine, but my Jsc is still
low. What's next?

This points towards issues with charge carrier collection.

Step 1: Evaluate Charge Carrier Mobility and Lifetime
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e Techniques: Techniques such as Time-Resolved Photoluminescence (TRPL), Transient
Photovoltage (TPV), and Space-Charge Limited Current (SCLC) measurements can provide
insights into carrier lifetime and mobility.

e Interpretation:

o A short carrier lifetime suggests high recombination rates within the bulk of the active

layer. This can be caused by material defects.[8]

o Low carrier mobility can lead to recombination before carriers reach the electrodes,
especially in thicker active layers.

Step 2: Investigate Interfacial Layers

e Problem: Poor energy level alignment between the active layer and the charge transport
layers (ETL and HTL) can create barriers to charge extraction.

» Diagnostic Approach:

o Ultraviolet Photoelectron Spectroscopy (UPS): Use UPS to measure the work function and

valence band energy of each layer to map the energy level alignment.

o Systematic Variation: Fabricate devices with alternative ETL and HTL materials with

different energy levels to see if Jsc improves.

lll. Troubleshooting Low Open-Circuit Voltage (Voc)

The Voc is fundamentally limited by the bandgap of the absorber material but is often reduced

by recombination mechanisms.

Q5: Why is my Voc lower than expected for my
material's bandgap?

A significant Voc deficit is almost always due to high charge carrier recombination.
Recombination can occur in the bulk of the active layer, or at the interfaces with the charge

transport layers.[4]

Recombination Pathways Leading to Voc Loss
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Caption: Recombination pathways that reduce Voc.

Q6: How can | identify the dominant recombination
pathway?

Step 1: Light Intensity Dependent J-V Measurements
e Protocol: Measure the J-V curves of your device under varying light intensities.
 Interpretation:

o Plot Voc as a function of the natural logarithm of light intensity. The slope of this line can
indicate the dominant recombination mechanism. A slope close to kT/q suggests band-to-
band recombination, while a slope closer to 2kT/q points to trap-assisted recombination
through defects.

Step 2: Electroluminescence (EL) and Photoluminescence (PL) Quantum Yield
e Protocol: Measure the PL and EL quantum yields of your device.
¢ Interpretation:

o Alow PL or EL quantum yield indicates a high density of non-radiative recombination
centers.[4] These are often defects within the material or at interfaces.[9]

Q7: What are common sources of defects leading to
recombination?

e Material Purity: Impurities in precursor materials can act as recombination centers.

e Crystal Grain Boundaries: In polycrystalline films, such as perovskites or CIGS, grain
boundaries can be a major site for defects.[9]

» Surface Defects: The top and bottom surfaces of the active layer can have dangling bonds or
other defects that act as recombination sites. Surface passivation techniques can be
employed to mitigate this.
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o Chemical Degradation: For some materials, like hybrid perovskites, exposure to moisture or
oxygen can induce the formation of defects.[10]

IV. Troubleshooting Low Fill Factor (FF)

The fill factor is a sensitive indicator of parasitic resistances and the overall quality of the p-n
junction.[11]

Q8: My Jsc and Voc are reasonable, but my FF is low.
What does this mean?

A low FF is typically caused by high series resistance (Rs) or low shunt resistance (Rsh).[5]
o Series Resistance (Rs): The internal resistance to current flow. High Rs "rounds" the J-V

curve near the Voc. Sources include the resistance of the transparent conductor, the bulk
resistance of the layers, and contact resistance at the interfaces.[12]

o Shunt Resistance (Rsh): Alternative current paths through the device. Low Rsh reduces the
slope of the J-V curve near the Jsc. This is often caused by pinholes in the active layer or
other fabrication defects that create a short-circuit pathway.

Impact of Parasitic Resistances on the J-V Curve

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting Low Power
Conversion Efficiency in Solar Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594413#troubleshooting-low-power-conversion-
efficiency-in-solar-cells-with-this-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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